Cas no 1514096-23-1 (N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine)

• Product Name: N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine
• CAS No: 1514096-23-1
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• CID: 5047889
• Update Time: 2025-11-01

N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-methyl-N6-(2-(thiophen-2-yl)ethyl)pyrimidine-4,6-diamine
• 6-N-methyl-4-N-(2-thiophen-2-ylethyl)pyrimidine-4,6-diamine
• N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine

• Inchi： 1S/C11H14N4S/c1-12-10-7-11(15-8-14-10)13-5-4-9-3-2-6-16-9/h2-3,6-8H,4-5H2,1H3,(H2,12,13,14,15)
• InChI Key： ZATKIPDPGRJVPU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC1C=C(N=CN=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine

Introduction to N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine (CAS No. 1514096-23-1)

N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1514096-23-1, represents a class of heterocyclic molecules that exhibit promising biological activities. The molecular structure of this compound incorporates several key functional groups, including a pyrimidine core, an N-methyl substituent, and an ethyl chain appended to a thiophene ring. These structural features contribute to its potential utility in the development of novel therapeutic agents.

The pyrimidine moiety is a cornerstone in medicinal chemistry due to its prevalence in nucleic acid bases and its ability to interact with biological targets such as enzymes and receptors. In particular, pyrimidine derivatives have been extensively studied for their roles in antiviral, anticancer, and antimicrobial applications. The presence of the N-methyl group in the title compound N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine enhances its binding affinity by modulating electronic properties and steric hindrance around the active site. This modification is particularly relevant in drug design, where fine-tuning of molecular interactions can significantly improve efficacy.

The ethyl chain linked to the thiophene ring introduces another layer of complexity to the compound's pharmacological profile. Thiophene derivatives are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. By incorporating a thiophen-2-yl group into the ethyl chain, the compound N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine potentially leverages these properties while also extending its reach to different biological pathways. This structural innovation aligns with the growing trend in drug discovery towards multitargeted approaches, where a single molecule can modulate multiple disease-related mechanisms.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine with biological targets. These studies suggest that the compound may exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. For instance, preliminary docking simulations indicate that the pyrimidine core and thiophene substituent can interact with ATP-binding sites on kinases, which are critical mediators of cellular signaling pathways. Such insights are invaluable for guiding experimental validation and optimizing lead compounds for clinical development.

The synthesis of N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine presents unique challenges due to its intricate molecular architecture. However, recent methodological breakthroughs in organic synthesis have made it feasible to construct complex heterocycles with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have been instrumental in assembling the various components of this compound efficiently. These advancements not only reduce synthetic costs but also allow for greater flexibility in modifying the structure for improved pharmacological properties.

In vitro studies have begun to elucidate the pharmacological profile of N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine. Initial assays suggest that the compound demonstrates moderate activity against certain cancer cell lines by inhibiting key growth factor receptors. Additionally, its interaction with mitochondrial enzymes has been explored, revealing potential applications in managing metabolic disorders associated with oxidative stress. These findings underscore the compound's versatility and highlight its potential as a scaffold for further derivatization.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine. By analyzing vast datasets of chemical structures and biological responses, these algorithms can predict novel molecular interactions with high accuracy. This approach has already led to several breakthroughs in identifying lead compounds for therapeutic intervention. The application of such technologies to compounds like this one not only expedites research but also enhances the likelihood of developing drugs that address unmet medical needs.

The future prospects for N4-methyl-N6-[2-(thiophen-2-yl)ethyl]pyrimidine-4,6-diamine are bright, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics that offer improved efficacy and safety profiles.